Cas no 112732-17-9 (Enrofloxacin hydrochloride)

• Product Name: Enrofloxacin hydrochloride
• CAS No: 112732-17-9
• MF: C₁₉H₂₃ClFN₃O₃
• MW: 395.855627298355
• MDL: MFCD01861684
• CID: 62943
• PubChem ID: 45357113
• Update Time: 2026-04-13

Enrofloxacin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Enrofloxacin hydrochloride
• 1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-7-(4-ETHYL-1-PIPERAZINYL)-3-QUINOLINE CARBOXYLIC ACID
• BAYTRIL
• 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydrochloride
• ENROFLOXACIN HCl
• EenrofloxacinHydrochloride
• Enorfloxacin HCL
• O718
• 861E684
• 1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride
• 1-Cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid--hydrogen chloride (1/1)
• 1-Cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydr
• Enrofloxacin (monohydrochloride)
• ?ENROFLOXACINE HCL
• AKOS015896571
• MFCD01861684
• 1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-luoro-4-oxoquinoline-3-carboxylic acid;hydrochloride
• Q-201058
• CHEBI:201393
• SCHEMBL16784595
• 3-Quinolinecarboxylic acid,1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-,hydrochloride
• EnrofloxacinHCl
• 93106-59-3
• 112732-17-9
• CS-0009462
• FT-0687706
• HY-B0502A
• 1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxoquinoline-3-carboxylic acid;hydrochloride
• AC-7615
• DTXSID20920877
• Enrofloxacin (hydrochloride)
• BAY Vp 2674 (hydrochloride);PD160788 (hydrochloride)
• PD160788 (monohydrochloride)
• DA-73119
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-, hydrochloride (9CI); Enrofloxacin hydrochloride
• BAYTRIL HYDROCHLORIDE
• PZJWYUDBXNNVLZ-UHFFFAOYSA-N
• Enrofloxacin monohydrochloride

• MDL： MFCD01861684
• Inchi： 1S/C19H22FN3O3.ClH/c1-2-21-5-7-22(8-6-21)17-10-16-13(9-15(17)20)18(24)14(19(25)26)11-23(16)12-3-4-12;/h9-12H,2-8H2,1H3,(H,25,26);1H
• InChI Key： PZJWYUDBXNNVLZ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC2C(C(C(=O)O)=CN(C=2C=C1N1CCN(CC)CC1)C1CC1)=O

Computed Properties

• Exact Mass: 395.14100
• Monoisotopic Mass: 395.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099

Experimental Properties

• Color/Form: No data available
• Density: 1.385g/cm3
• Melting Point: No data available
• Boiling Point: 560.5ºC at 760mmHg
• Flash Point: 292.8ºC
• PSA: 65.78000
• LogP: 3.12050
• Vapor Pressure: No data available

Enrofloxacin hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：VB1993650
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Enrofloxacin hydrochloride

Introduction to Enrofloxacin Hydrochloride (CAS No. 112732-17-9) in Modern Veterinary Medicine and Research

Enrofloxacin hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 112732-17-9, is a highly potent fluoroquinolone antibiotic that has garnered significant attention in both veterinary and human medicine. As a salt form of enrofloxacin, it exhibits enhanced solubility and bioavailability, making it an ideal candidate for various therapeutic applications. This compound has been extensively studied for its broad-spectrum antimicrobial activity, particularly against Gram-negative bacteria, as well as its efficacy in treating respiratory infections, urinary tract infections, and other bacterial-related conditions in animals.

The mechanism of action of enrofloxacin hydrochloride revolves around its ability to inhibit bacterial DNA gyrase and topoisomerase IV, essential enzymes involved in DNA replication and transcription. By disrupting these processes, the drug effectively halts bacterial proliferation, leading to cell death. This mechanism has made it a cornerstone in the treatment of multidrug-resistant bacterial infections. Recent advancements in pharmacokinetics have further refined the dosing regimens, ensuring maximal therapeutic efficacy while minimizing potential side effects.

In veterinary medicine, Enrofloxacin hydrochloride (CAS No. 112732-17-9) is widely employed due to its high efficacy and relatively low toxicity profile. Studies have demonstrated its effectiveness in treating infections caused by organisms such as *E. coli*, *Campylobacter*, and *Pseudomonas aeruginosa*. The compound’s ability to reach high concentrations in tissues and bodily fluids has also made it valuable in treating systemic infections. For instance, research published in recent veterinary journals highlights its role in managing complicated urinary tract infections (CUTIs) in dogs, where it has shown superior outcomes compared to older-generation antibiotics.

Recent research has also explored the potential of Enrofloxacin hydrochloride beyond traditional antimicrobial applications. Emerging studies suggest that low-dose enrofloxacin may have anti-inflammatory properties, making it a candidate for adjunctive therapy in chronic inflammatory conditions. Additionally, investigations into its effects on bacterial biofilm formation have opened new avenues for combating resistant strains. These findings underscore the versatility of this compound and its ongoing relevance in medical research.

The pharmacological profile of Enrofloxacin hydrochloride (CAS No. 112732-17-9) is further complemented by its formulation flexibility. It is available in various forms, including oral tablets, injectable solutions, and topical treatments, allowing for tailored administration based on the specific needs of the patient. This versatility has contributed to its widespread use across different species, including dogs, cats, poultry, and even aquatic animals such as fish.

Despite its proven efficacy, the use of Enrofloxacin hydrochloride is not without considerations. Concerns regarding potential side effects, such as tendinopathy and joint damage in rapidly growing animals, have led to recommendations for prudent use in pediatric populations and breeding animals. Regulatory bodies continue to monitor its usage closely to ensure safe application while maintaining therapeutic benefits.

In conclusion, Enrofloxacin hydrochloride (CAS No. 112732-17-9) remains a critical tool in modern veterinary medicine due to its broad-spectrum activity, favorable pharmacokinetics, and versatility in formulation. Ongoing research continues to uncover new applications and refine dosing strategies, ensuring that this compound remains at the forefront of antibacterial therapy. As veterinary care evolves, the role of Enrofloxacin hydrochloride is likely to expand further, driven by both clinical needs and scientific discoveries.